Cas no 627-09-8 (prop-2-ynyl acetate)
prop-2-ynyl acetate structure
Product Name:prop-2-ynyl acetate
CAS No:627-09-8
MF:C5H6O2
MW:98.0999417304993
MDL:MFCD00041601
CID:82816
PubChem ID:24878663
Update Time:2025-04-18
prop-2-ynyl acetate Chemical and Physical Properties
Names and Identifiers
-
- Propargylacetate(Aceticacidpropargylester)
- Propargyl acetate
- Acetic acid propargyl ester~2-Propyn-1-yl acetate
- Prop-2-ynyl acetate
- 2-Propynyl acetate
- 3-Acetoxypropyne
- 2-Propyn-1-ol, acetate
- Propargyl alcohol acetate
- propargylacetate
- Prop-2-yn-1-yl acetate
- Acetic acid propargyl ester
- RIZZXCJMFIGMON-UHFFFAOYSA-N
- Propargyl acetate, 97%
- 1-acetoxy-2-propyne
- 3-Acetoxy-1-propyne
- Propargyl acetate, 98%
- 2-Propyn-1-ol, 1-acetate
- AM
- SY238349
- 627-09-8
- 4-02-00-00197 (Beilstein Handbook Reference)
- AM90264
- MFCD00041601
- EN300-748825
- FT-0693874
- CS-0158541
- BRN 1742046
- AI3-21789
- DTXSID20211757
- AKOS005068092
- acetic acid prop-2-ynyl ester
- prop-2-ynyl acetate
-
- MDL: MFCD00041601
- Inchi: 1S/C5H6O2/c1-3-4-7-5(2)6/h1H,4H2,2H3
- InChI Key: RIZZXCJMFIGMON-UHFFFAOYSA-N
- SMILES: O(C(C)=O)CC#C
- BRN: 1742046
Computed Properties
- Exact Mass: 98.03680
- Monoisotopic Mass: 98.037
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 2
- Complexity: 107
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 0.2
- Topological Polar Surface Area: 26.3
Experimental Properties
- Color/Form: Liquid
- Density: 0.989 g/mL at 25 °C(lit.)
- Boiling Point: 27-28 °C/8 mmHg(lit.)
- Flash Point: Fahrenheit: 89.6 ° f
Celsius: 32 ° c - Refractive Index: n20/D 1.417(lit.)
- Solubility: Slightly soluble (20 g/l) (25 º C),
- PSA: 26.30000
- LogP: 0.18270
- Solubility: Not determined
prop-2-ynyl acetate Security Information
-
Symbol:
- Signal Word:Danger
- Hazard Statement: H226-H301-H312-H332
- Warning Statement: P280-P301+P310
- Hazardous Material transportation number:UN 1992 3/PG 3
- WGK Germany:3
- Hazard Category Code: 10-20/21/22
- Safety Instruction: S23-S36/37
- RTECS:UK5076000
-
Hazardous Material Identification:
- HazardClass:3
- PackingGroup:II
- Packing Group:II
- Risk Phrases:R10; R20/21/22
- Safety Term:S23;S36/37
- Packing Group:II
- Storage Condition:Flammable area
prop-2-ynyl acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 543128-5G |
prop-2-ynyl acetate |
627-09-8 | 5g |
¥429.08 | 2023-12-04 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 543128-25G |
prop-2-ynyl acetate |
627-09-8 | 25g |
¥1252.16 | 2023-12-04 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P838592-25g |
Propargyl acetate |
627-09-8 | 97% | 25g |
1,368.00 | 2021-05-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-HO886-5g |
prop-2-ynyl acetate |
627-09-8 | 95% | 5g |
255.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-HO886-1g |
prop-2-ynyl acetate |
627-09-8 | 95% | 1g |
101.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-HO886-200mg |
prop-2-ynyl acetate |
627-09-8 | 95% | 200mg |
45.0CNY | 2021-08-04 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P42010-25g |
Propargyl acetate |
627-09-8 | 25g |
¥1168.0 | 2021-09-08 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P42010-5g |
Propargyl acetate |
627-09-8 | 5g |
¥318.0 | 2021-09-08 | ||
| TRC | B524313-10mg |
prop-2-ynyl acetate |
627-09-8 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B524313-50mg |
prop-2-ynyl acetate |
627-09-8 | 50mg |
$ 70.00 | 2022-06-07 |
prop-2-ynyl acetate Related Literature
-
Jiang-Xi Yu,Li-Jun Wu,Zhi-Qiang Wang,Zhi-Feng Xu,Jin-Heng Li Org. Chem. Front. 2022 9 1389
-
Ling Li,Zhen-Ting Liu,Xiang-Ping Hu Chem. Commun. 2018 54 12033
-
Murong Xu,Zhong Zheng,Mengdan Wang,Lingkai Kong,Yujuan Ao,Yanzhong Li Org. Biomol. Chem. 2018 16 8761
-
Weilong Lin,Shengming Ma Org. Chem. Front. 2014 1 338
-
Cheng Zhang,Yun-Ze Hui,De-Yang Zhang,Xiang-Ping Hu RSC Adv. 2016 6 14763
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